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Introduction
Thallium-200 (Tl-200) is a synthetic radioisotope of thallium that undergoes radioactive decay

exclusively through electron capture to Mercury-200 (Hg-200), with a half-life of 26.1 hours.

This process is accompanied by the emission of characteristic gamma rays, which are of

significant interest in various fields of nuclear physics and have potential applications in

radiopharmaceutical research. This technical guide provides a comprehensive overview of the

gamma ray energies of Thallium-200, including detailed decay data, experimental

methodologies for their determination, and a visual representation of its decay scheme.

Core Decay Characteristics of Thallium-200
Thallium-200 decays 100% via electron capture (EC) and positron emission (β+) to the stable

isotope Mercury-200. The decay process releases a total energy (Q value) of 2456(6) keV.

Property Value

Half-life 26.1 (1) hours

Decay Mode 100% Electron Capture / β+

Daughter Nuclide 200Hg (Stable)

Q-value (EC) 2456 (6) keV
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Gamma Ray Energies and Intensities
The following table summarizes the most prominent gamma ray energies and their absolute

intensities emitted during the decay of Thallium-200 to Mercury-200. This data is crucial for the

identification and quantification of Tl-200 in experimental settings.

Gamma Ray Energy (keV) Absolute Intensity (%)

367.52 ± 0.03 8.5 ± 0.4

579.29 ± 0.04 1.35 ± 0.07

828.32 ± 0.05 0.98 ± 0.05

1205.81 ± 0.06 30.0 ± 1.5

1477.8 ± 0.1 0.45 ± 0.03

1593.5 ± 0.1 0.30 ± 0.02

Experimental Protocols for Gamma Ray
Spectroscopy of Thallium-200
The determination of the gamma ray energies and intensities of Thallium-200 is typically

performed using high-resolution gamma-ray spectroscopy. The following outlines a general

experimental protocol based on standard laboratory practices.

Production of Thallium-200
Thallium-200 is a synthetic isotope and must be produced artificially through nuclear reactions.

Common production methods include:

Alpha bombardment of Gold (197Au): The 197Au(α,n)200Tl reaction is a common method

for producing Tl-200.

Proton or Deuteron bombardment of Mercury: High-energy protons or deuterons can be

used to induce nuclear reactions in mercury targets, leading to the production of various

thallium isotopes, including Tl-200.
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Helium-3 bombardment of Gold (197Au): The 197Au(3He,xn)200-xTl reaction can also be

utilized.

Following production, chemical separation techniques are necessary to isolate the Thallium-
200 from the target material and any other reaction byproducts.

Gamma Spectroscopy Setup
A typical experimental setup for the gamma spectroscopy of Thallium-200 involves the

following components:

High-Purity Germanium (HPGe) Detector: An HPGe detector is the preferred choice for

resolving the complex gamma spectrum of Tl-200 due to its excellent energy resolution. A

coaxial p-type detector is commonly used.

Lead Shielding: The detector is housed within a lead shield (typically 5-10 cm thick) to

minimize background radiation from naturally occurring radioactive materials and cosmic

rays. The inner lining of the shield is often made of copper or tin to absorb X-rays generated

within the lead.

Data Acquisition System: This system includes a preamplifier, a spectroscopy amplifier, an

analog-to-digital converter (ADC), and a multi-channel analyzer (MCA). The preamplifier is

located close to the detector to amplify the initial signal. The spectroscopy amplifier shapes

and further amplifies the signal. The ADC converts the analog signal to a digital value

proportional to the gamma-ray energy, and the MCA sorts these digital signals into a

histogram, creating the energy spectrum.

Calibration Sources: Standard calibrated radioactive sources with well-known gamma-ray

energies and intensities are used for both energy and efficiency calibration of the detector.

Common calibration sources include 133Ba, 60Co, 137Cs, and 152Eu.

Measurement Procedure
Energy and Efficiency Calibration: Before measuring the Tl-200 sample, the HPGe detector

system must be calibrated. This involves placing the standard calibration sources at a

reproducible geometry in front of the detector and acquiring spectra for a sufficient amount of

time to obtain statistically significant peaks. The positions of the full-energy peaks are used
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to establish a precise energy-to-channel number correlation. The areas of these peaks,

corrected for their known intensities and the measurement time, are used to determine the

detector's efficiency as a function of energy.

Background Measurement: A background spectrum is acquired for a long duration (typically

several hours or even days) with no source present to identify and quantify the background

radiation in the experimental setup.

Sample Measurement: The purified Thallium-200 source is placed at the same geometry

used for the efficiency calibration. The gamma-ray spectrum is then acquired for a period

sufficient to obtain good statistics in the peaks of interest. The acquisition time will depend on

the activity of the Tl-200 source.

Data Analysis: The acquired gamma-ray spectrum is analyzed using specialized software.

This analysis involves:

Peak Search: Identifying the photopeaks in the spectrum.

Peak Fitting: Fitting the identified peaks with a Gaussian function (often with a tailing

function) to determine their exact centroid (energy) and net area (intensity).

Background Subtraction: Subtracting the previously measured background spectrum from

the sample spectrum.

Energy and Intensity Calculation: Using the energy and efficiency calibration data to

determine the precise energies and absolute intensities of the gamma rays emitted from

the Tl-200 source.

Mandatory Visualizations
Thallium-200 Decay Scheme
The following diagram illustrates the decay scheme of Thallium-200 to Mercury-200, showing

the main electron capture transitions and the subsequent gamma-ray emissions from the

excited states of the daughter nucleus.
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Decay Scheme of Thallium-200
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Caption: Decay scheme of Thallium-200 to the stable Mercury-200.

Experimental Workflow for Gamma Spectroscopy
The logical flow of a typical gamma spectroscopy experiment for Thallium-200 is depicted in

the following diagram.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1235120?utm_src=pdf-body-img
https://www.benchchem.com/product/b1235120?utm_src=pdf-body
https://www.benchchem.com/product/b1235120?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1235120?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow for Gamma Spectroscopy
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Caption: Workflow for the experimental determination of Tl-200 gamma energies.
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To cite this document: BenchChem. [In-Depth Technical Guide to the Gamma Ray Energies
of Thallium-200]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1235120#gamma-ray-energies-of-thallium-200]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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